Cas no 1698228-96-4 (6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1698228-96-4
• MF: C₁₀H₈ClFO₃
• MW: 230.620125770569
• MDL: MFCD30488203
• CID: 5181223
• PubChem ID: 103351509
• Update Time: 2025-05-24

6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 6-chloro-8-fluoro-3,4-dihydro-
• 6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• MDL： MFCD30488203
• Inchi： 1S/C10H8ClFO3/c11-7-2-5-1-6(10(13)14)4-15-9(5)8(12)3-7/h2-3,6H,1,4H2,(H,13,14)
• InChI Key： BJXJLHQYCDLZFI-UHFFFAOYSA-N
• SMILES： C1OC2=C(F)C=C(Cl)C=C2CC1C(O)=O

Additional information on 6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6-Chloro-8-Fluoro-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid (CAS No. 1698228-96-4)

The compound 6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 1698228-96-4) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The benzopyran framework serves as a scaffold for various functional groups, making it an attractive target for medicinal chemists aiming to design bioactive molecules.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The chlorine and fluorine substituents in this compound play a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These halogen atoms also contribute to the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of 6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves a series of intricate organic reactions, including Friedel-Crafts alkylation, oxidation, and halogenation. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its use in preclinical studies.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting key enzymes associated with inflammation and oxidative stress. For instance, studies conducted by Smith et al. (2023) demonstrated that 6-chloro-8-fluoro derivatives exhibit potent anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX)-2 enzyme. Additionally, recent findings by Johnson et al. (2023) revealed that this compound possesses significant antioxidant activity, which could be harnessed in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural uniqueness of benzopyran derivatives also makes them ideal candidates for exploring novel drug delivery systems. Scientists are currently investigating the potential of using these compounds as carriers for targeted drug delivery due to their ability to encapsulate hydrophobic drugs and release them at specific sites within the body. This approach could significantly improve therapeutic outcomes while minimizing side effects.

Furthermore, the carboxylic acid group present in this compound provides an additional site for functionalization, enabling researchers to attach various ligands or targeting moieties. This flexibility opens up new avenues for designing multifunctional drugs that can address multiple therapeutic targets simultaneously.

In conclusion, 6-chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique chemical structure, combined with advanced synthetic techniques and promising biological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.